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Introduction:

AS-041164 is a potent and selective inhibitor of the phosphoinositide 3-kinase gamma (PI3Ky)
isoform, with an IC50 of 70 nM. It demonstrates significantly less activity against PI3Ka (240
nM), PI3KpB (1.45 uM), and PI3Kd (1.70 uM). The selective inhibition of PI3Ky makes AS-
041164 a valuable tool for investigating the role of this specific isoform in various physiological
and pathological processes, particularly in inflammation and neutrophil recruitment. This
document provides detailed application notes and protocols for utilizing AS-041164 in the
widely established carrageenan-induced paw edema model, a classic in vivo assay for
screening the anti-inflammatory activity of novel compounds.

Data Presentation

The following tables summarize the quantitative data on the efficacy of AS-041164 in reducing
paw edema induced by carrageenan in a rat model.

Table 1: Inhibitory Concentration (IC50) of AS-041164 on PI3K Isoforms
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PI3K Isoform IC50 (nM)
PI3Ky 70

PI3Ka 240

PI3KB 1450
PI3K& 1700

Table 2: Effect of Oral Administration of AS-041164 on Carrageenan-Induced Paw Edema in

Rats
Mean Mean Mean Mean Mean Mean
Treatme Dose Paw Paw Paw Paw Paw Paw
nt (mglkg, Swellin Swellin Swellin Swellin Swellin Swellin
Group p.o.) g(mm) g(mm) g(mm) g(mm) g(mm) g(mm)
at 1h at 2h at 3h at 4h at 5h at 6h
Vehicle - ~0.6 ~1.0 ~1.3 ~1.5 ~1.6 ~1.6
AS-
10 ~0.5 ~0.8 ~1.1 ~1.3 ~1.4 ~1.4
041164
AS-
30 ~0.4 ~0.6 ~0.8 ~0.9 ~1.0 ~1.0
041164
AS-
100 ~0.3 ~0.4 ~0.5 ~0.6 ~0.6 ~0.6
041164
Indometh
] 10 ~0.3 ~0.5 ~0.6 ~0.7 ~0.8 ~0.8
acin

Note: The data in Table 2 is estimated from the graphical representation in Ferrandi et al.,

2007, J Pharmacol Exp Ther. The values represent the mean change in paw thickness.

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats
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This protocol describes the induction of acute local inflammation in the rat paw using
carrageenan and the evaluation of the anti-inflammatory effects of AS-041164.

Materials:

AS-041164

e A-Carrageenan (1% wi/v in sterile 0.9% saline)

e Vehicle for AS-041164 (e.g., 0.5% carboxymethylcellulose)
e Indomethacin (positive control)

¢ Male Wistar rats (180-200 g)

o Plethysmometer or digital calipers

o Syringes and needles (27-30 gauge)

Procedure:

¢ Animal Acclimatization: House the rats in a controlled environment (22 = 2°C, 12-hour
light/dark cycle) with free access to food and water for at least one week before the
experiment.

e Grouping and Dosing:

o Randomly divide the animals into experimental groups (n=6-10 per group):

Group 1: Vehicle control

Group 2: AS-041164 (e.g., 10 mg/kg)

Group 3: AS-041164 (e.g., 30 mg/kg)

Group 4: AS-041164 (e.g., 100 mg/kg)

Group 5: Indomethacin (e.g., 10 mg/kg, positive control)
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o Administer AS-041164 or the vehicle orally (p.o.) 60 minutes before the carrageenan
injection. Administer indomethacin intraperitoneally (i.p.) 30 minutes before the
carrageenan injection.

» Baseline Paw Volume Measurement: Before any injections, measure the initial volume of the
right hind paw of each rat using a plethysmometer. This serves as the baseline reading.

¢ Induction of Paw Edema:

o Inject 0.1 mL of 1% carrageenan solution subcutaneously into the subplantar region of the
right hind paw of each rat.

o Measurement of Paw Edema:

o Measure the paw volume at regular intervals after the carrageenan injection (e.g., 1, 2, 3,
4, 5, and 6 hours).

o Data Analysis:

o Calculate the increase in paw volume (edema) for each animal at each time point by
subtracting the baseline paw volume from the post-treatment paw volume.

o Calculate the percentage inhibition of edema for each treated group compared to the
vehicle control group using the following formula:

= % Inhibition = [(Mean edema of control group - Mean edema of treated group) / Mean
edema of control group] x 100

o Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-
hoc test).

Visualizations
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Caption: Experimental workflow for evaluating AS-041164 in the carrageenan-induced paw
edema model.

 To cite this document: BenchChem. [Application Notes and Protocols: AS-041164 in
Carrageenan-Induced Paw Edema]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10767956#using-as-041164-in-carrageenan-
induced-paw-edema]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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